2-({[3-(trifluoromethyl)phenyl]amino}methyl)-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[[3-(trifluoromethyl)anilino]methyl]isoindole-1,3-dione
• InChI: InChI=1S/C16H11F3N2O2/c17-16(18,19)10-4-3-5-11(8-10)20-9-21-14(22)12-6-1-2-7-13(12)15(21)23/h1-8,20H,9H2
• InChI Key: WLIDRBUCOJFEGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CNC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C16H11F3N2O2
• Molecular Weight: 320.27 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to the specified compound often involves the use of starting materials like 3-sulfolene to develop hexahydro-1H-isoindole-1,3(2H)-dione derivatives, employing methods like epoxidation followed by the opening of the epoxide with nucleophiles. This approach has been demonstrated for amino and triazole derivatives of hexahydro-1H-isoindole-1,3(2H)-dione (Tan et al., 2016). Additionally, palladium-catalyzed aminocarbonylation of o-halobenzoates has been employed to produce 2-substituted isoindole-1,3-diones, showcasing a versatile approach to this class of heterocycles (Worlikar & Larock, 2008).

Molecular Structure Analysis

Crystal structure and conformation studies reveal that compounds similar to the one often crystallize in specific space groups with detailed molecular geometry, including bond angles and lengths. For example, the crystal structure of a Mannich base similar to the specified compound has been determined, showing significant insights into its molecular conformation and interactions (Franklin et al., 2011).

Chemical Reactions and Properties

The specified compound, being part of the isoindole-1,3-dione family, can undergo various chemical reactions, including nucleophilic substitutions and cycloadditions. These reactions can significantly alter the chemical properties of the molecule, making it useful for various applications in organic synthesis and medicinal chemistry.

Physical Properties Analysis

The physical properties of compounds like the specified one can be inferred from their crystalline structure and molecular geometry. For instance, the analysis of vibrational properties, crystal X-ray diffraction structure, and quantum chemical calculations provide insights into the stability, melting points, and solubility (Torrico-Vallejos et al., 2010).

Chemical Properties Analysis

Chemical properties, including reactivity and potential applications as catalysts or in the synthesis of complex molecules, can be derived from the structural and electronic configuration of the molecule. For example, the introduction of functional groups can lead to the development of novel materials with unique photophysical properties (Deshmukh & Sekar, 2015).